Cas no 1211679-15-0 (4-(4-methylbenzenesulfonyl)-N-(thiophen-2-yl)methyl-1-oxa-4,8-diazaspiro4.5decane-8-carboxamide)

• Product Name: 4-(4-methylbenzenesulfonyl)-N-(thiophen-2-yl)methyl-1-oxa-4,8-diazaspiro4.5decane-8-carboxamide
• CAS No: 1211679-15-0
• MF: C₂₀H₂₅N₃O₄S₂
• MW: 435.560202360153
• CID: 6003031
• PubChem ID: 45566758
• Update Time: 2025-10-28

4-(4-methylbenzenesulfonyl)-N-(thiophen-2-yl)methyl-1-oxa-4,8-diazaspiro4.5decane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylbenzenesulfonyl)-N-(thiophen-2-yl)methyl-1-oxa-4,8-diazaspiro4.5decane-8-carboxamide
• 1211679-15-0
• 4-(4-methylphenyl)sulfonyl-N-(thiophen-2-ylmethyl)-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide
• 4-(4-methylbenzenesulfonyl)-N-[(thiophen-2-yl)methyl]-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide
• AKOS024521084
• N-(thiophen-2-ylmethyl)-4-tosyl-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide
• F5832-6642
• VU0522681-1

• Inchi： 1S/C20H25N3O4S2/c1-16-4-6-18(7-5-16)29(25,26)23-12-13-27-20(23)8-10-22(11-9-20)19(24)21-15-17-3-2-14-28-17/h2-7,14H,8-13,15H2,1H3,(H,21,24)
• InChI Key： SPDJIGXGZPJPRO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCOC21CCN(C(NCC1=CC=CS1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 435.12864863g/mol
• Monoisotopic Mass: 435.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Additional information on 4-(4-methylbenzenesulfonyl)-N-(thiophen-2-yl)methyl-1-oxa-4,8-diazaspiro4.5decane-8-carboxamide

4-(4-Methylbenzenesulfonyl)-N-(thiophen-2-yl)methyl-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide: A Comprehensive Overview

The compound with CAS No. 1211679-15-0, known as 4-(4-methylbenzenesulfonyl)-N-(thiophen-2-yl)methyl-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a spiro ring system, a sulfonyl group, and a thiophene moiety. These structural features contribute to its unique chemical properties and reactivity.

Spiro compounds like this one are of great interest in organic chemistry due to their rigid and compact structures, which often lead to enhanced stability and bioavailability. The presence of the thiophene ring adds electron-withdrawing properties, making the molecule more versatile in terms of reactivity and potential applications. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in the development of kinase inhibitors and other bioactive molecules.

The sulfonyl group attached to the benzene ring further enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for its potential as a drug candidate. This functional group is commonly found in pharmaceutical agents due to its ability to improve solubility and bioavailability. The combination of these features makes this compound a promising candidate for further research in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of microwave-assisted synthesis and catalytic cross-coupling reactions has significantly streamlined the production process. These techniques not only improve yield but also reduce reaction time, making large-scale synthesis more feasible.

In terms of applications, this compound has shown potential in several areas. Its spiro structure suggests it could serve as a scaffold for developing novel antibiotics or anti-inflammatory agents. Additionally, the presence of the thiophene moiety may enhance its ability to act as a ligand in metalloenzyme inhibition studies.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on biodegradation studies under various conditions, providing insights into their persistence in different ecosystems.

In conclusion, 4-(4-methylbenzenesulfonyl)-N-(thiophen-2-yl)methyl-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide represents a cutting-edge advancement in organic synthesis with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents and materials science innovations.